Cas no 1036725-92-4 (4-o-tolylbutanoic acid)
4-o-tolylbutanoic acid structure
Product Name:4-o-tolylbutanoic acid
CAS No:1036725-92-4
MF:C16H17N3O
MW:267.325683355331
CID:830916
Update Time:2026-04-29
4-o-tolylbutanoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-o-tolylbutanoic acid
- 7-(1-Pyrrolidinylmethyl)pyrrolo[1,2-a]quinoxalin-4(5H)-one
- 7-[(Pyrrolidin-1-yl)methyl]pyrrolo[1,2-a]quinoxalin-4(5H)-one
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- Inchi: InChI=1S/C16H17N3O/c20-16-15-4-3-9-19(15)14-6-5-12(10-13(14)17-16)11-18-7-1-2-8-18/h3-6,9-10H,1-2,7-8,11H2,(H,17,20)
- InChI Key: ZLYVTQGSZRQZLA-UHFFFAOYSA-N
- SMILES: C1CCN(C1)CC2=CC3=C(C=C2)N4C=CC=C4C(=O)N3
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
4-o-tolylbutanoic acid Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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